molecular formula C17H21N3O3 B1244637 Oxymorphone hydrazone CAS No. 73697-35-5

Oxymorphone hydrazone

Cat. No. B1244637
CAS RN: 73697-35-5
M. Wt: 315.37 g/mol
InChI Key: VOFTYIFRRWVMOO-FDUMSJNMSA-N
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Description

Oxymorphone hydrazone, also known as Oxymorphone hydrazone, is a useful research compound. Its molecular formula is C17H21N3O3 and its molecular weight is 315.37 g/mol. The purity is usually 95%.
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properties

CAS RN

73697-35-5

Product Name

Oxymorphone hydrazone

Molecular Formula

C17H21N3O3

Molecular Weight

315.37 g/mol

IUPAC Name

(4R,4aS,7E,7aR,12bS)-7-hydrazinylidene-3-methyl-2,4,5,6,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-4a,9-diol

InChI

InChI=1S/C17H21N3O3/c1-20-7-6-16-13-9-2-3-11(21)14(13)23-15(16)10(19-18)4-5-17(16,22)12(20)8-9/h2-3,12,15,21-22H,4-8,18H2,1H3/b19-10+/t12-,15+,16+,17-/m1/s1

InChI Key

VOFTYIFRRWVMOO-FDUMSJNMSA-N

Isomeric SMILES

CN1CC[C@]23[C@@H]4/C(=N/N)/CC[C@]2([C@H]1CC5=C3C(=C(C=C5)O)O4)O

SMILES

CN1CCC23C4C(=NN)CCC2(C1CC5=C3C(=C(C=C5)O)O4)O

Canonical SMILES

CN1CCC23C4C(=NN)CCC2(C1CC5=C3C(=C(C=C5)O)O4)O

synonyms

oxymorphazone
oxymorphone hydrazone

Origin of Product

United States

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